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Introduction
2'-C-Methylcytidine (2'-C-MeC) is a nucleoside analog that has demonstrated potent antiviral

activity against a range of RNA viruses, including Hepatitis C virus (HCV). Its mechanism of

action relies on the intracellular phosphorylation to its active triphosphate form, 2'-C-

methylcytidine triphosphate (2'-C-MeCTP). This active metabolite acts as a chain terminator for

viral RNA-dependent RNA polymerases, thereby inhibiting viral replication. Accurate

quantification of intracellular 2'-C-MeCTP levels is crucial for understanding its pharmacological

activity, optimizing drug dosage, and developing more effective antiviral therapies.

These application notes provide a detailed overview of the methodologies for quantifying

intracellular 2'-C-MeCTP, a summary of available quantitative data, and a visualization of its

metabolic activation pathway.

Data Presentation
While direct comparative studies quantifying the absolute intracellular concentrations of 2'-C-

MeCTP across various cell lines are limited in the readily available literature, valuable

quantitative data can be extracted from analytical method validations and studies on related

compounds.
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Parameter Value Matrix Method Reference

Linear Range of

Quantification
0.05 - 50 µM

Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Intra-day

Precision (CV%)
2.5 - 9.1%

Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Inter-day

Precision (CV%)
9.6 - 11.5%

Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Intra-day

Accuracy
92.6 - 94.8%

Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Inter-day

Accuracy
94.4 - 102.4%

Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Recovery 82.0 - 112.6%
Rat Liver

Homogenate

HILIC-LC-

MS/MS
[1]

Related

Compound

Concentration

(NHC-TP)

~2.7 pmol/10⁶

cells
Huh-7 Cells LC-MS/MS [2]

Related

Compound Half-

life (NHC-TP)

~3.0 ± 1.3 hours Huh-7 Cells LC-MS/MS [2]

Note: NHC (β-d-N4-hydroxycytidine) is a related nucleoside analog, and its triphosphate (NHC-

TP) concentration provides an estimate of the levels that can be expected for modified

nucleoside triphosphates in cultured cells.

Signaling Pathway
The intracellular activation of 2'-C-methylcytidine to its pharmacologically active triphosphate

form is a critical process for its antiviral efficacy. This metabolic conversion is carried out by

host cell kinases.
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Extracellular Space Intracellular Space Viral Replication Inhibition

2'-C-Methylcytidine 2'-C-MethylcytidineNucleoside Transporter 2'-C-MeCMP
Deoxycytidine Kinase (dCK) / Uridine-Cytidine Kinase (UCK)

2'-C-MeCDP
UMP-CMP Kinase

2'-C-MeCTP (Active)
Nucleoside Diphosphate Kinase (NDPK)

Viral RNA PolymeraseInhibition RNA Chain Termination

1. Cell Culture and Treatment
(e.g., Huh-7 cells + 2'-C-MeC)

2. Cell Harvesting
(Trypsinization & Centrifugation)

3. Cell Washing
(Cold PBS)

4. Nucleotide Extraction
(e.g., Cold Acetonitrile or Perchloric Acid)

5. Centrifugation
(Pellet protein, collect supernatant)

6. Solid Phase Extraction (SPE)
(Optional cleanup, e.g., weak anion exchange)

7. LC-MS/MS Analysis
(HILIC or Ion-Pairing RP)

8. Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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